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Compound of Interest

Compound Name: 1-O-Hexadecyilglycerol

Cat. No.: B7769730

For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential, immediate safety and logistical
information for handling 1-O-Hexadecylglycerol (also known as Chimyl Alcohol), a bioactive
alkyl glyceryl ether utilized in various research applications, from lipidomics to pharmaceutical
formulations.[1][2] Adherence to these procedural steps is critical for minimizing risk and
ensuring operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)

1-O-Hexadecylglycerol is classified as harmful if swallowed and may cause skin and eye
irritation.[3][4] In animal studies, it has been observed to cause flaccid paralysis in
subcutaneous lethal-dose studies in mice.[3] Therefore, the use of appropriate Personal
Protective Equipment (PPE) is mandatory to prevent exposure.

Recommended Personal Protective Equipment (PPE)
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PPE Category

Specification

Purpose

Eye and Face Protection

Safety glasses with side
shields or chemical splash
goggles (meeting ANSI 287
standards).[5]

Protects eyes from dust,
powders, and accidental

splashes.[6]

Hand Protection

Chemical-resistant gloves

(e.g., Nitrile).

Prevents skin contact and

potential irritation.[6] No glove
is impervious to all chemicals,
so they should be replaced as
necessary to ensure adequate

protection.[7]

Body Protection

Standard laboratory coat.

Protects skin and street

clothes from contamination.[6]

Respiratory Protection

Not typically required if
handled in a well-ventilated

area or chemical fume hood.

Use if dusts are generated.

Prevents inhalation of airborne

particles.

Chemical and Physical Properties

A summary of key quantitative data for 1-O-Hexadecylglycerol is provided below for easy

reference.
Property Value
Molecular Formula C19H4003

Molecular Weight 316.5 g/mol [3]

Appearance White to off-white solid[2]

Melting Point 62.5 - 67 °C[2][8]

CAS Number 506-03-6 (sn-glycerol form), 6145-69-3 (rac-

glycerol form)[1][2]

Storage Temperature

0 - 8 °C or -20°C[2][8]
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Operational Plans: Handling and Storage

Handling:

o Work in a well-ventilated area. Using a chemical fume hood is recommended, especially
when handling the powdered form, to avoid the formation and inhalation of dust and
aerosols.[8]

» Avoid direct contact with skin and eyes.[8]

e Do not eat, drink, or smoke in the handling area.[8]

» Use non-sparking tools to prevent fire caused by electrostatic discharge.[8]
Storage:

» Store the container tightly closed in a dry, cool, and well-ventilated place.[8]

o Keep apart from foodstuff containers or incompatible materials.[8]

Procedural Guidance: Donning and Doffing PPE

The following workflow illustrates the correct sequence for putting on (donning) and taking off
(doffing) PPE to minimize cross-contamination.

Donning PPE (Putting On) Doffing PPE (Taking Off) Final Step

2. Safety Glasses/

3. Safety Glasses/
Goggles 3. Gloves 1. Gloves 2. Lab Coat Goggles Wash Hands Thoroughly

1. Lab Coat

Click to download full resolution via product page

Figure 1. Standard sequence for donning and doffing Personal Protective Equipment.

Emergency Procedures: First Aid and Spill
Response
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Immediate and appropriate action during an emergency is crucial.

First Aid Measures

Exposure Route

First Aid Procedure

IF SWALLOWED: Rinse mouth with water. Get

Ingestion ) ) -

medical help.[8] Do not induce vomiting.

Move the exposed person to fresh air at once.[9]
Inhalation If breathing has stopped or is difficult, provide

artificial respiration and seek medical attention.

Skin Contact

Promptly flush the contaminated skin with soap
and water.[9] Remove contaminated clothing

and wash it before reuse.[10]

Eye Contact

Immediately wash (irrigate) the eyes with large
amounts of water for at least 15 minutes,
occasionally lifting the lower and upper lids.[9]

Get medical attention immediately.

Chemical Spill Response Plan

In the event of a spill, follow this workflow to ensure safety and proper cleanup.
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1. ALERT
Notify personnel in the immediate area.

'

2. CONTAIN
Isolate the spill area. Prevent entry.

'

3. ASSESS & PREPARE
Consult SDS. Ensure proper PPE is worn.

4. CLEANUP
Cover with absorbent material. Scoop up solid material carefully to avoid dust.

5. DECONTAMINATE
Wipe down the spill area with soap and water.

6. DISPOSE
Place waste in a sealed, labeled container.

7. REPORT
Report the incident to the lab supervisor.

Click to download full resolution via product page

Figure 2. Logical workflow for responding to a chemical spill of 1-O-Hexadecylglycerol.

Disposal Plan

Proper disposal of 1-O-Hexadecylglycerol and its contaminated materials is essential to
prevent environmental harm.[4]
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» Waste Collection: Collect waste material, including contaminated PPE and cleanup
materials, in a clearly labeled, tightly sealed container.

» Disposal Route: Dispose of the contents and container at an approved waste disposal
facility.[8] All disposal practices must be in accordance with federal, state, and local
environmental regulations. Do not dispose of down the drain or with general laboratory trash.

By integrating these safety protocols and operational plans into your laboratory's standard
procedures, you can build a foundation of safety and trust, ensuring that your valuable
research with 1-O-Hexadecylglycerol is conducted with the utmost care and responsibility.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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